Cas no 2229518-26-5 ({1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine
• CAS No: 2229518-26-5
• MF: C₁₁H₁₂BrF₂N
• MW: 276.120489120483
• CID: 6063145
• PubChem ID: 165797237
• Update Time: 2025-05-19

{1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine
• 2229518-26-5
• {1-[(4-bromo-2,6-difluorophenyl)methyl]cyclopropyl}methanamine
• EN300-1923958

• Inchi： 1S/C11H12BrF2N/c12-7-3-9(13)8(10(14)4-7)5-11(6-15)1-2-11/h3-4H,1-2,5-6,15H2
• InChI Key： BXQLLEZJFDRQLM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)CC1(CN)CC1)F

Computed Properties

• Exact Mass: 275.01212g/mol
• Monoisotopic Mass: 275.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on {1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine

Recent Advances in the Study of {1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine (CAS: 2229518-26-5)

The compound {1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine (CAS: 2229518-26-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and difluorophenyl structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, providing a foundation for future drug development.

One of the key areas of research has been the optimization of synthetic routes for {1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a high-yield, scalable synthesis method that employs palladium-catalyzed cross-coupling reactions to introduce the bromo and difluoro substituents. This approach not only improves the efficiency of production but also ensures the purity and stability of the final product, which is critical for preclinical evaluations.

Pharmacological investigations have revealed that {1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine exhibits potent activity as a modulator of serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. In vitro assays demonstrated its high affinity and selectivity, with IC₅₀ values in the nanomolar range. These findings suggest its potential utility in treating neuropsychiatric disorders such as depression, anxiety, and schizophrenia. Additionally, its unique structural features may reduce off-target effects, a common challenge with existing CNS drugs.

Further mechanistic studies have explored the compound's interaction with target proteins using X-ray crystallography and molecular dynamics simulations. These analyses revealed that the cyclopropyl moiety plays a critical role in stabilizing the ligand-receptor complex, while the difluorophenyl group enhances binding affinity through hydrophobic interactions. Such insights are invaluable for the rational design of next-generation therapeutics with improved efficacy and safety profiles.

In conclusion, {1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine (CAS: 2229518-26-5) represents a promising candidate for further development in the pharmaceutical industry. Its synthetic accessibility, potent pharmacological activity, and well-characterized mechanism of action position it as a valuable tool for both basic research and clinical applications. Future studies should focus on in vivo efficacy and toxicity assessments to advance this compound toward clinical trials.